Cas no 3160-59-6 (N-Cbz-L-isoleucine)

N-Cbz-L-isoleucine is a protected derivative of L-isoleucine, featuring a carboxybenzyl (Cbz) group at the nitrogen atom. This modification enhances stability and facilitates selective reactions in peptide synthesis, particularly in solid-phase and solution-phase methodologies. The Cbz group serves as an orthogonal protecting group, allowing for controlled deprotection under mild hydrogenolysis conditions without affecting other functional groups. N-Cbz-L-isoleucine is widely utilized in the synthesis of complex peptides and pharmaceutical intermediates due to its high purity, predictable reactivity, and compatibility with standard coupling reagents. Its crystalline form ensures ease of handling and accurate weighing, making it a reliable choice for research and industrial applications.

N-Cbz-L-isoleucine structure

Product Name:N-Cbz-L-isoleucine

CAS No:3160-59-6

MF:C₁₄H₁₉NO₄

MW:265.30496430397

MDL:MFCD00610462

CID:43880

PubChem ID:102945

Update Time:2025-10-14

N-Cbz-L-isoleucine Chemical and Physical Properties

Names and Identifiers

- Cbz-L-Isoleucine
- Z-L-isoleucine
- Z-Ile-OH dicyclohexylamine salt
- N-Carbobenzoxy-L-isoleucine
- CBZ-L-Isoleucine-OH
- N-Cbz-L-isoleucine
- N-Benzyloxycarbonyl-L-isoleucine
- Z-Ile-OH
- z-Ile
- (2S,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
- Benzyloxycarbonyl-L-isoleucine
- Z-Ile-OH (oil)
- Z-L-Ile-OH
- AmbotzZAA1009
- Cbz-isoleucine
- Cbz-L-isoluecine
- N-Carbobenzyloxy-L-isoleucine
- N-Carbobenzyloxy-L-isoleucine,Z-Ile-OH
- N-Cbz-isoleucine
- N-Cbz-L-Ile-OH
- UPCMLD00WV-81:002
- Z-lle-OH
- rel-(2S,3S)-2-(((Benzyloxy)carbonyl)amino)-3-methylpentanoic acid
- CS-D1198
- (2S,3S)-2-(benzyloxycarbonylamino)-3-methyl-pentanoate
- UPCMLD00WV-81
- EN300-121293
- Nalpha -Benzyloxycarbonyl-L-isoleucine
- (2S,3S)-2-(benzyloxycarbonylamino)-3-methylpentanoic acid
- (2S,3S)-2-{[(benzyloxy)carbonyl]amino}-3-methylpentanoic acid
- AM81851
- AKOS015836889
- SCHEMBL221435
- 3160-59-6
- JSHXJPFZKBRLFU-JQWIXIFHSA-N
- A820927
- L-Isoleucine, N-[(phenylmethoxy)carbonyl]-
- AKOS010367327
- HY-78897
- Cbz-(L)-Ile-OH
- (2S,3S)-2-(((BENZYLOXY)CARBONYL)AMINO)-3-METHYLPENTANOIC ACID
- N-Z-Ile-OH
- TK7LE9K5EV
- Q-102759
- N-[(Phenylmethoxy)carbonyl]-L-isoleucine
- CHEMBL1221958
- AS-49206
- FD21801
- ((Benzyloxy)carbonyl)-L-isoleucine
- N-alpha-Benzyloxycarbonyl-L-isoleucine
- Z-L-Isoleucine, 98%
- 4276-05-5
- rel-((Benzyloxy)carbonyl)-L-isoleucine
- MDL： MFCD00610462
- Inchi： 1S/C14H19NO4/c1-3-10(2)12(13(16)17)15-14(18)19-9-11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3,(H,15,18)(H,16,17)/t10-,12-/m0/s1
- InChI Key： JSHXJPFZKBRLFU-JQWIXIFHSA-N
- SMILES： OC([C@H]([C@@H](C)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 265.13100
Monoisotopic Mass: 265.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 8
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.8
Topological Polar Surface Area: 75.6A^2

Experimental Properties

Color/Form: Not available
Density: 1.1356 (rough estimate)
Melting Point: 52-54 °C (lit.)
Boiling Point: 442.8 ℃ at 760 mmHg
Flash Point: 221.6 °C
Refractive Index: 6.5 ° (C=6, EtOH)
PSA: 75.63000
LogP: 2.80300
Solubility: Not available
Specific Rotation: 7 º (c=6, EtOH)
Optical Activity: [α]20/D +6.0°, c = 6 in ethanol

N-Cbz-L-isoleucine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：S24/25
Storage Condition：2-8°C

N-Cbz-L-isoleucine Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Cbz-L-isoleucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C227550-25g	N-Cbz-L-isoleucine	3160-59-6		25g	$ 138.00	2023-09-08
TRC	C227550-50g	N-Cbz-L-isoleucine	3160-59-6		50g	$ 184.00	2023-09-08
TRC	C227550-100g	N-Cbz-L-isoleucine	3160-59-6		100g	$ 305.00	2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C1354-25g	N-Cbz-L-isoleucine	3160-59-6	98.0%(LC)	25g	￥880.0	2022-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N856884-1g	N-Carbobenzoxy-L-isoleucine	3160-59-6	95%	1g	￥28.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N856884-5g	N-Carbobenzoxy-L-isoleucine	3160-59-6	95%	5g	￥120.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N856884-25g	N-Carbobenzoxy-L-isoleucine	3160-59-6	95%	25g	￥404.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N856884-100g	N-Carbobenzoxy-L-isoleucine	3160-59-6	95%	100g	￥1,034.00	2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z41800-5g	CBZ-L-Isoleucine	3160-59-6	95%	5g	¥98.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z41800-25g	CBZ-L-Isoleucine	3160-59-6	95%	25g	¥328.0	2023-09-05

N-Cbz-L-isoleucine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:3160-59-6)CBZ-L-Isoleucine

Order Number:LE18183

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:18

Price ($):discuss personally

Email:18501500038@163.com

N-Cbz-L-isoleucine Related Literature

1. Amino acid based low-molecular-weight tris(bis-amido) organogelators

Suman Samai,Joykrishna Dey,Kumar Biradha Soft Matter 2011 7 2121
2. Amino acid based low-molecular-weight tris(bis-amido) organogelators

Suman Samai,Joykrishna Dey,Kumar Biradha Soft Matter 2011 7 2121
3. Polypeptides. Part XIII. Peptides related to the C-terminal tetrapeptide sequence of the gastrins by complementary reading of the genetic message

D. S. Jones J. Chem. Soc. Perkin Trans. 1 1972 1407
4. Amino-acids and peptides. Part XXX. Facilitation of peptide synthesis by the use of 4-picolyl esters for carboxy-group protection

R. Camble,R. Garner,G. T. Young J. Chem. Soc. C 1969 1911
5. 1176. Polypeptides. Part I. The synthesis of peptides related to eledoisin

P. H. Bentley,H. Gregory,A. H. Laird,J. S. Morley J. Chem. Soc. 1964 6130

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